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Compound of Interest

1-
Compound Name:
Piperidinocyclohexanecarbonitrile

Cat. No. B162700

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Piperidinocyclohexanecarbonitrile (PCC) is a chemical compound of significant interest
within the fields of forensic science, toxicology, and pharmacology. It is primarily known as a
direct precursor in the illicit synthesis of phencyclidine (PCP), a dissociative anesthetic with a
high potential for abuse.[1][2][3] Due to its role in the production of a controlled substance,
PCC itself is classified as a DEA Schedule 1l substance in the United States.[1][2] This guide
provides a comprehensive overview of the chemical properties of PCC, detailed experimental
protocols for its synthesis, and its relationship to PCP.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-
Piperidinocyclohexanecarbonitrile is presented below. This data is essential for its
identification, handling, and analysis in a laboratory setting.
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Property Value Source
Molecular Formula C12H20N:2 [1112114]
Molecular Weight 192.30 g/mol [11[415]
CAS Number 3867-15-0 [11[2][4]
Appearance White crystalline solid [2][6]
Melting Point 66-68 °C [6]
DMF: 2 mg/mLDMSO: 3
N mg/mLDMSO:PBS (pH 7.2)
Solubility [2]
(1:4): 0.2 mg/mLEthanol: 1
mg/mL
1-(piperidin-1-yl)cyclohexane-
IUPAC Name (Pip o yhey [1]
1-carbonitrile
C1CcCcC(cCy)
SMILES [1]
(C#N)N2CCCccCC2
InChl=1S/C12H20N2/c13-11-
InChl 12(7-3-1-4-8-12)14-9-5-2-6-10-  [1][4]
14/h1-10H2
WWSAYKIJWUZJILRT-
InChIKey [1]

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 1-Piperidinocyclohexanecarbonitrile

The following protocol describes a common method for the synthesis of 1-

Piperidinocyclohexanecarbonitrile.[6]

Materials:

e Piperidine (44 g, 0.52 mole)

o Concentrated Hydrochloric Acid (45 mL)
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Cold Water (120 mL)

Cyclohexanone (50 g, 0.52 mole)

Potassium Cyanide (KCN) (36 g)

Water (100 mL)

95% Ethanol (300 mL)

Procedure:

Carefully mix piperidine with concentrated HCI and cold water. The pH of the resulting
solution should be between 3 and 4.

 To this solution, add cyclohexanone with vigorous stirring.
 In a separate container, dissolve potassium cyanide in water.

e Add the potassium cyanide solution to the piperidine and cyclohexanone mixture while
maintaining vigorous stirring.

» Allow the solution to stir at room temperature overnight. A white precipitate should begin to
form after approximately 2 hours.

o Collect the crystalline precipitate by filtration and wash it with cold water.
e Recrystallize the crude product from 95% ethanol to yield a white crystalline solid.
Expected Yield: 88 g (88% vyield)

Relationship to Phencyclidine (PCP)

1-Piperidinocyclohexanecarbonitrile is a crucial intermediate in the synthesis of
phencyclidine.[3][7] The nitrile group of PCC is reacted with a Grignard reagent, such as
phenylmagnesium bromide, to form an imine, which is then hydrolyzed to yield PCP.
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Click to download full resolution via product page
Synthesis of Phencyclidine from PCC.

Biological Activity and Toxicity

While primarily recognized as a precursor, 1-Piperidinocyclohexanecarbonitrile itself exhibits
significant toxicity. Studies have shown that PCC is approximately three times more toxic than
PCP.[4][8] Illicitly synthesized PCP can be contaminated with PCC, which may contribute to the
adverse clinical effects observed in users.[7][8][9] The mechanism of action for PCC is not as
well-characterized as that of PCP, which is known to be an N-methyl-D-aspartate (NMDA)
receptor antagonist.[7]

Pyrolysis

When smoked, 1-Piperidinocyclohexanecarbonitrile undergoes pyrolysis, breaking down
into several other compounds. A significant portion of PCC remains intact in the mainstream
smoke. The major pyrolysis products include cyanide and 1-(1-piperidino)-1-cyclohexene. The
latter can further decompose into cyclohexanone, piperidine, and N-acetylpiperidine.[10]

Conclusion

1-Piperidinocyclohexanecarbonitrile is a compound of considerable forensic and
toxicological importance due to its role as a precursor to phencyclidine and its inherent toxicity.
A thorough understanding of its chemical properties, synthesis, and byproducts is crucial for
law enforcement, forensic chemists, and the medical community in addressing the challenges
posed by illicit drug manufacturing and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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